Cas no 2248405-29-8 (2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid)

• Product Name: 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid
• CAS No: 2248405-29-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6298207
• PubChem ID: 137939031
• Update Time: 2025-07-18

2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508724
• 2-{[(tert-butoxy)carbonyl](ethyl)amino}-5-methylbenzoic acid
• 2248405-29-8
• 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid

• Inchi： 1S/C15H21NO4/c1-6-16(14(19)20-15(3,4)5)12-8-7-10(2)9-11(12)13(17)18/h7-9H,6H2,1-5H3,(H,17,18)
• InChI Key： JABIULDTEDCGAE-UHFFFAOYSA-N
• SMILES： O(C(N(CC)C1C=CC(C)=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid

Comprehensive Overview of 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid (CAS No. 2248405-29-8)

2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid (CAS No. 2248405-29-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, often referred to by its systematic IUPAC name, is a derivative of benzoic acid with unique functional groups that make it a valuable intermediate in synthetic chemistry. The presence of the ethyl and tert-butoxycarbonyl (Boc) groups in its structure enhances its versatility, allowing it to participate in a wide range of chemical reactions, including amide bond formation and esterification.

The compound's molecular formula and structural features have made it a subject of interest for researchers exploring drug discovery and medicinal chemistry. Its benzoic acid core is a common motif in many biologically active molecules, and the addition of the Boc-protected amino group provides a handle for further functionalization. This makes 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid a promising candidate for the development of new therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial applications.

In recent years, the demand for high-purity chemical intermediates like CAS No. 2248405-29-8 has surged, driven by advancements in automated synthesis and high-throughput screening. Researchers are increasingly looking for compounds that can streamline the drug development process, and this molecule's unique properties align well with these needs. Additionally, its stability under various conditions makes it a reliable choice for laboratory-scale and industrial-scale applications.

One of the most frequently asked questions about 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid revolves around its synthetic routes and purification methods. The compound can be synthesized through a multi-step process involving the protection of the amino group with a Boc anhydride, followed by coupling with the appropriate benzoic acid derivative. Purification typically involves column chromatography or recrystallization, ensuring high yields and purity levels suitable for research purposes.

The compound's relevance extends beyond pharmaceuticals. It has also found applications in material science, particularly in the development of polymeric materials and coatings. The benzoic acid moiety can act as a building block for more complex structures, while the Boc group offers temporary protection during synthesis, enabling the creation of tailored materials with specific properties.

From an SEO perspective, keywords such as "Boc-protected benzoic acid derivatives", "CAS 2248405-29-8 applications", and "ethylamino-methylbenzoic acid synthesis" are highly relevant to this compound. These terms reflect the growing interest in specialty chemicals and their role in modern research. By focusing on these keywords, this article aims to provide a resource that is both informative and optimized for search engines.

In conclusion, 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-methylbenzoic acid (CAS No. 2248405-29-8) is a compound of significant scientific and industrial importance. Its unique structure and functional groups make it a versatile intermediate in pharmaceutical synthesis, material science, and beyond. As research continues to uncover new applications for this molecule, its role in advancing chemical innovation is likely to expand further.